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Compound of Interest

2-Amino-3-bromo-4-methylbenzoic
Compound Name: _
acid

cat. No.: B1373087

An In-depth Technical Guide to 2-Amino-3-bromo-4-methylbenzoic Acid: Properties, Safety,
and Handling

Introduction

2-Amino-3-bromo-4-methylbenzoic acid (CAS No. 320740-35-0) is a substituted aromatic
carboxylic acid.[1] Such molecules, characterized by a benzene ring functionalized with amino,
bromo, methyl, and carboxylic acid groups, are significant building blocks in organic synthesis.
Their utility is particularly pronounced in the fields of medicinal chemistry and drug
development, where the specific arrangement of these functional groups allows for the
construction of more complex molecules with potential therapeutic activities.[2][3][4] This guide
provides a detailed examination of the material's safety, handling, and physicochemical
properties, offering a scientific framework for its responsible use in a research and
development setting.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of its safe and effective use.

Nomenclature and ldentifiers:

e Systematic Name: 2-Amino-3-bromo-4-methylbenzoic acid
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e CAS Number: 320740-35-0[1]
e Molecular Formula: CsHsBrNO2[5]
¢ Molecular Weight: 230.06 g/mol [6]

Structural Information: The molecule consists of a benzoic acid core with four substituents. The
spatial relationship of the amino, bromo, and methyl groups is critical to its reactivity and how it
interacts with other molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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